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Compound of Interest

Compound Name: (Rac)-LM11A-31

Cat. No.: B12378093

Get Quote

(Rac)-LM11A-31 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

potential off-target effects of (Rac)-LM11A-31.

Frequently Asked Questions (FAQs)
Q1: What is the primary known mechanism of action for (Rac)-LM11A-31?

(Rac)-LM11A-31 is a small molecule ligand of the p75 neurotrophin receptor (p75NTR).[1][2] It

is designed to modulate the signaling of this receptor, promoting neuronal survival and

strengthening brain connections.[1][3] Specifically, it selectively activates p75NTR survival

pathways while inhibiting apoptosis signaling.[4]

Q2: Has (Rac)-LM11A-31 been screened for off-target binding?

Yes, (Rac)-LM11A-31 has been screened against a panel of alternative target receptors.

According to available information, this screening was negative, and to date, no alternative

targets or off-target effects have been identified at a molecular level. It has also been shown

that LM11A-31 does not interact with TrkA, a related neurotrophin receptor.[4]
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Q3: What are the known side effects of (Rac)-LM11A-31 observed in clinical trials?

A Phase 2a clinical trial in patients with mild to moderate Alzheimer's disease established that

(Rac)-LM11A-31 is safe and tolerable.[5][6] The most frequently observed adverse events

were:

Nasopharyngitis (inflammation of the nose and pharynx)[7]

Diarrhea[5][7]

Headache[7]

Eosinophilia (an increase in the number of eosinophils, a type of white blood cell)[5][7]

In most cases, these adverse events were transient.[7] Discontinuations from the trial due to

side effects were more common in the higher dose group (400 mg) compared to the lower dose

(200 mg) and placebo groups.[5]

Q4: Were any serious adverse events reported in the clinical trial?

The Phase 2a trial met its primary endpoint of safety and tolerability.[7] Magnetic Resonance

Imaging (MRI) scans of trial participants did not reveal any safety concerns, including amyloid-

related imaging abnormalities (ARIA), which are a known concern with some Alzheimer's

disease therapies.[5][7]

Troubleshooting Guide for Experimental Use
This guide is intended to help researchers troubleshoot unexpected results that may arise

during preclinical experiments with (Rac)-LM11A-31.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Data on Clinical Trial Adverse Events
The following table summarizes the most frequently observed adverse events in the Phase 2a

clinical trial of (Rac)-LM11A-31 in patients with mild to moderate Alzheimer's disease.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Specific percentages for each adverse event are not detailed in the provided search

results.

Experimental Protocols
While specific, detailed protocols for off-target screening of (Rac)-LM11A-31 are not publicly

available, a general methodology for such an experiment is provided below.

General Protocol for Off-Target Liability Screening (Example)
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This protocol outlines a typical workflow for screening a compound against a panel of receptors

and enzymes to identify potential off-target interactions.

Compound Preparation:

(Rac)-LM11A-31 is dissolved in a suitable solvent (e.g., DMSO) to create a high-

concentration stock solution.

Serial dilutions are prepared to achieve the desired final concentrations for the assays.

Receptor Binding Assays (e.g., CEREP Panel):

A broad panel of recombinant human receptors, ion channels, and transporters expressed

in a suitable cell line (e.g., HEK293, CHO) is used.

Radioligand binding assays are performed where a known radiolabeled ligand for each

target is competed with (Rac)-LM11A-31.

The amount of radioligand displaced by (Rac)-LM11A-31 is measured using a scintillation

counter.

A significant reduction in radioligand binding indicates an interaction of (Rac)-LM11A-31
with the target.

Enzyme Inhibition Assays (e.g., Kinase Panel):

A panel of purified kinases or other enzymes is used.

Enzymatic activity is measured in the presence and absence of (Rac)-LM11A-31.

The assay typically measures the phosphorylation of a substrate (for kinases) or the

conversion of a substrate to a product.

A decrease in enzyme activity in the presence of (Rac)-LM11A-31 indicates inhibition.

Data Analysis:
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The results are typically expressed as the percent inhibition or displacement at a given

concentration of (Rac)-LM11A-31.

For any significant "hits," follow-up dose-response curves are generated to determine the

IC50 (for enzyme inhibition) or Ki (for receptor binding) values.

Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected experimental results.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Caption: On-target signaling pathway of (Rac)-LM11A-31.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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